N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide

• IUPAC Name: N-(6-bromo-3,4-dihydro-2H-chromen-4-yl)-1-prop-2-ynylpiperidine-2-carboxamide
• InChI: InChI=1S/C18H21BrN2O2/c1-2-9-21-10-4-3-5-16(21)18(22)20-15-8-11-23-17-7-6-13(19)12-14(15)17/h1,6-7,12,15-16H,3-5,8-11H2,(H,20,22)
• InChI Key: MHVPASJNLKFXTQ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCCCC1C(=O)NC2CCOC3=C2C=C(C=C3)Br
• Molecular Formula: C18H21BrN2O2
• Molecular Weight: 377.3 g/mol

Description

N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C18H21BrN2O2 and its molecular weight is 377.282. The purity is usually 95%.
BenchChem offers high-quality N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

Studies have explored the molecular interactions of structurally similar compounds with cannabinoid receptors, highlighting the methods used to analyze conformations and binding affinities, which could be applied to the compound . For instance, research on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) with the CB1 cannabinoid receptor utilized AM1 molecular orbital method for conformational analysis, suggesting a similar approach could be used for N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide to understand its receptor binding characteristics (Shim et al., 2002).

Pharmacological Activity

Another study on N-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides evaluated their pharmacological effects on rat uterine, aortic rings, and pancreatic β-cells, discovering notable myorelaxant activity. This demonstrates the potential for investigating the compound for similar pharmacological effects, especially considering the structural similarity (Khelili et al., 2012).